Cas no 2712-26-7 (Benz[a]anthracene-7,12-dione,4-fluoro-)

• Product Name: Benz[a]anthracene-7,12-dione,4-fluoro-
• CAS No: 2712-26-7
• MF: C₁₈H₉FO₂
• MW: 276.261268377304
• CID: 263957
• PubChem ID: 6451440
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione,4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione,4-fluoro-
• 4-fluorobenzo[a]anthracene-7,12-dione
• 4-Fluoro-benz(a)anthracene-7,12-dione
• Benz(a)anthracene-7,12-dione, 4-fluoro-
• 2712-26-7
• DTXSID80181583

• Inchi： 1S/C18H9FO2/c19-15-7-3-6-11-10(15)8-9-14-16(11)18(21)13-5-2-1-4-12(13)17(14)20/h1-9H
• InChI Key： CZGFFWXOPRRXRG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=CC1C(C3C=CC=CC=3C(C=12)=O)=O

Computed Properties

• Exact Mass: 276.05867
• Monoisotopic Mass: 276.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.2

Experimental Properties

• Density: 1.399
• Boiling Point: 475.4°Cat760mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.702
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines